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Compound of Interest

Compound Name: Fmoc-MeSer(Bzl)-OH

Cat. No.: B613405

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for N-alpha-(9-
Fluorenylmethyloxycarbonyl)-N-alpha-methyl-O-benzyl-L-serine, commonly referred to as
Fmoc-MeSer(Bzl)-OH. The information is compiled to ensure safe handling, storage, and use
of this compound in a laboratory setting. All data is presented for research use only.

Chemical and Physical Properties

Fmoc-MeSer(Bzl)-OH is a protected amino acid derivative widely used in peptide synthesis.[1]
Its key physical and chemical properties are summarized below. Understanding these
characteristics is fundamental to its appropriate handling and storage.
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Property Value Source
CAS Number 84000-14-6 (11121131141
Molecular Formula C26H25NOs

Molecular Weight 431.48 g/mol

Appearance White to off-white solid/powder

Purity >98.0%

Predicted Boiling Point 618.9 +55.0 °C

Predicted Density 1.264 + 0.06 g/cm?3

Predicted pKa 3.43+0.10

Safety and Hazard Information

While specific toxicological data for Fmoc-MeSer(Bzl)-OH is not extensively published, data
from suppliers and analogous compounds allow for a summary of key safety information. It is
classified as a combustible solid.
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Category Information Source

Combustible Solids (Storage
Class 11)

GHS Classification

WGK 3 (severe hazard to

Water Hazard Class (WGK)
water)

Flash Point Not applicable

Based on typical compounds
of this class: May be harmful if
swallowed. Causes skin

Hazard Statements o )
irritation. Causes serious eye
irritation. May cause

respiratory irritation.

Based on typical compounds
of this class: Avoid breathing
) dust. Wash skin thoroughly
Precautionary Statements ) )
after handling. Wear protective
gloves/eye protection/face

protection.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.
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Condition Specification Source

Storage Temperature 210 8°C

Personal Protective Equipment  Eyeshields, Gloves, Type N95
(PPE) (US) Respirator

Handle in a well-ventilated
] ] area. Avoid dust formation.
Handling Advice ) ) ]
Avoid contact with skin, eyes,

and clothing.

Incompatibilities Strong oxidizing agents.

Experimental Protocols

The Safety Data Sheet (SDS) for Fmoc-MeSer(Bzl)-OH does not provide detailed
experimental protocols for its use. The compound is primarily intended for use as a building
block in solid-phase peptide synthesis (SPPS). Users should refer to established SPPS
methodologies and institutional safety protocols when designing experiments.

Safety Workflow and Emergency Procedures

The following diagram outlines the logical workflow for safely managing Fmoc-MeSer(Bzl)-OH,
from hazard assessment to emergency response.
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Figure 1: Safety workflow for Fmoc-MeSer(Bzl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of Fmoc-
MeSer(Bzl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613405#fmoc-meser-bzl-oh-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

